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Compound of Interest

Compound Name: Docosane-d46

Cat. No.: B1459641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

Docosane-d46. The information is compiled from various safety data sheets (SDS) and

chemical information sources to ensure a thorough understanding for professionals in research

and development.

Section 1: Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of Docosane-d46
and its non-deuterated analogue, Docosane. Due to the nature of isotopic labeling, the physical

and chemical properties of Docosane-d46 are expected to be very similar to those of

Docosane.

Table 1: Chemical Identification

Identifier Docosane-d46 Docosane

CAS Number 260411-88-9[1][2][3] 629-97-0[1][2][4][5][6][7][8]

Molecular Formula C₂₂D₄₆[1] C₂₂H₄₆[4][5][6][7][9][10][11][12]

Molecular Weight 356.89 g/mol [2] 310.61 g/mol [10]

Synonyms n-Docosane-d46
n-Docosane, Normal-

docosane[4][6][7]
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Table 2: Physical Properties

Property Value (Docosane)

Appearance White solid, colorless crystalline solid[10][11]

Odor Odorless[4][10]

Melting Point 43 - 46 °C (109.4 - 114.8 °F)[11]

Boiling Point 369 °C (696.2 °F) at 760 mmHg[11]

Flash Point 113 °C (235 °F) - closed cup[4]

Solubility Insoluble in water[4][10]

Specific Gravity 0.770[11]

Vapor Pressure 1.28 x 10⁻⁶ mm Hg at 25 °C[4]

Autoignition Temperature 205 °C (401 °F)[11]

Section 2: Hazard Identification and Toxicological
Information
Based on available safety data sheets, Docosane is not classified as a hazardous substance.

[5][12] It is expected that Docosane-d46 presents a similar low hazard profile.

Table 3: Toxicological Data Summary
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Toxicological Endpoint Finding for Docosane

Acute Toxicity
No data available, but generally considered non-

toxic[10][12]

Skin Corrosion/Irritation
Not classified as an irritant; minor irritation may

occur for susceptible individuals[5]

Serious Eye Damage/Irritation Not classified as an irritant[12]

Respiratory or Skin Sensitization Not sensitizing[5]

Germ Cell Mutagenicity No mutagenic effects have been reported[5]

Carcinogenicity No carcinogenic effects have been reported[5]

Reproductive Toxicity
No reproductive toxic effects have been

reported[5]

Specific Target Organ Toxicity (Single Exposure) No data available[12]

Specific Target Organ Toxicity (Repeated

Exposure)
No chronic effects have been reported[5]

Aspiration Hazard No data available

Section 3: Handling, Storage, and Emergency
Procedures
Proper handling and storage are crucial for maintaining the integrity of Docosane-d46 and

ensuring laboratory safety. The following sections outline the recommended procedures.

Handling and Personal Protective Equipment (PPE)
A logical workflow for handling Docosane-d46 in a laboratory setting is depicted below.
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Caption: General workflow for handling Docosane-d46.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[11]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[11]

Respiratory Protection: Not required under normal use conditions.[11][12]

Storage
Store in a dry, cool, and well-ventilated area.[5]

Keep containers tightly closed.[13]

Store at room temperature.[2]

First Aid Measures
The following diagram illustrates the recommended first-aid response in case of exposure.

Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Action

Wash with Soap & Water

Action

Rinse with Water
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Rinse Mouth with Water

Action
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Caption: First-aid measures for Docosane-d46 exposure.
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[12]

Skin Contact: Wash off with soap and plenty of water.[12]

Eye Contact: Flush eyes with water as a precaution.[12]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[5][11]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[12]

Section 4: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[2][5]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[11]

Incompatible Materials: Strong oxidizing agents.[11]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products such as carbon oxides are formed.[5]

Hazardous Polymerization: Will not occur.[11]

Section 5: Experimental Protocols
Detailed experimental protocols for the determination of the physical, chemical, and

toxicological properties of Docosane-d46 are not available in the provided safety data sheets.

The data presented are typically generated using standardized test methods, such as those

established by the OECD (Organisation for Economic Co-operation and Development) or other
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relevant regulatory bodies. For specific experimental details, it is recommended to consult the

direct supplier of the material or relevant chemical literature databases.

Section 6: Ecological Information
Ecotoxicity: No specific data is available for Docosane-d46. For Docosane, it may cause

long-lasting harmful effects to aquatic life.

Persistence and Degradability: No information available.

Bioaccumulative Potential: No information available.

Mobility in Soil: Not likely to be mobile in the environment due to its low water solubility.[13]

Disclaimer: This document is intended as a guide and is based on publicly available

information. It is not a substitute for a formal Material Safety Data Sheet (MSDS) or Safety Data

Sheet (SDS) provided by the manufacturer. Always consult the official SDS for the most

accurate and up-to-date information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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